![molecular formula C16H20N2 B5652287 1-methyl-4-(2-naphthylmethyl)piperazine](/img/structure/B5652287.png)
1-methyl-4-(2-naphthylmethyl)piperazine
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Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives often involves reactions under specific conditions to introduce various functional groups into the piperazine ring. For instance, microwave-assisted synthesis has been employed to prepare a series of novel 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitriles, showcasing the versatility of piperazine in medicinal chemistry applications (Mahesh, Perumal, & Pandi, 2004). Similarly, piperazine derivatives containing a chiral bi-2-naphthyl moiety have been synthesized, demonstrating the utility of piperazine as a scaffold for the construction of complex molecular architectures (Periasamy, Venkanna, Nagaraju, & Mohan, 2019).
Molecular Structure Analysis
The molecular structure of piperazine derivatives can be elucidated through various spectroscopic methods. X-ray crystallography has been used to determine the crystal and molecular structure of piperazine compounds, revealing their conformation and interaction with other molecules (Özbey, Kendi, Göker, & Tunçbilek, 1998). Such structural analyses are crucial for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions and Properties
Piperazine derivatives undergo various chemical reactions, highlighting their reactivity and potential as functional materials. For example, the luminescent properties and photo-induced electron transfer capabilities of piperazine substituted naphthalimides have been studied, indicating their potential applications in fluorescent materials and sensors (Gan, Chen, Chang, & Tian, 2003).
Physical Properties Analysis
The physical properties of piperazine derivatives, such as their crystalline forms and solubility, play a crucial role in their practical applications. Studies on organic crystal engineering with piperazine derivatives have provided insights into the hydrogen-bonding networks and polymorphism, which are essential for designing materials with desired physical characteristics (Weatherhead-Kloster, Selby, Miller III, & Mash, 2005).
Chemical Properties Analysis
The chemical properties of piperazine derivatives, including their reactivity and stability, are influenced by their molecular structure. Research on the synthesis and antimicrobial studies of piperazine compounds bearing dithiocarbamate complexes has demonstrated their potential in developing new antimicrobial agents (Verma & Singh, 2015).
properties
IUPAC Name |
1-methyl-4-(naphthalen-2-ylmethyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-17-8-10-18(11-9-17)13-14-6-7-15-4-2-3-5-16(15)12-14/h2-7,12H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLILDGYKPCVLLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
20.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47202240 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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